N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide
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Description
N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
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Scientific Research Applications
Receptor Antagonism and Biological Activity
Compounds with structures similar to N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide have been explored for their potential as receptor antagonists and their biological activities. For instance, a potent nonpeptide antagonist of the substance P (NK1) receptor, with a structure featuring azepan and methoxyphenyl components, showed selective inhibition of substance P-induced responses, indicating potential applications in investigating physiological properties of substance P and its role in diseases (Snider et al., 1991).
Synthesis and Characterization of Polymers
Research into novel polymers incorporating thiophene units and azobenzene moieties for applications in materials science has been conducted. These polymers display unique thermal, optical, and electrochemical properties, suggesting applications in areas such as optical storage, electronic devices, and sensors (Tapia et al., 2010).
Medicinal Chemistry and Drug Development
The structural elements found in this compound are often explored in medicinal chemistry for drug development. High-affinity ligands for opioid receptors have been developed based on similar structural motifs, demonstrating significant potential in the design of new analgesics (Wentland et al., 2012).
Catalysis and Synthesis
Compounds with azepane and thiophene components have been utilized as intermediates in synthetic chemistry, offering new pathways for the synthesis of complex molecules. For example, novel synthetic approaches have been developed for the synthesis of di- and mono-oxalamides, showcasing the versatility of these structures in facilitating chemical transformations (Mamedov et al., 2016).
Properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(4-methoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3S/c1-27-18-8-6-17(7-9-18)23-21(26)20(25)22-14-19(16-10-13-28-15-16)24-11-4-2-3-5-12-24/h6-10,13,15,19H,2-5,11-12,14H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJSRPIMQHRMRPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.